P-3FAX-Neu5Ac
P-3FAX-Neu5Ac
Cell-permeable sialic acid analog. Deacetylation occurs intracellularly giving rise to a sialyltransferase inhibitor. Abolishes expression of SLex expression on HL-60 cells and reduces E-selectin and P-selectin binding. Prevents metastasis formation in a mouse lung metastasis model.
Brand Name:
Vulcanchem
CAS No.:
117405-58-0
VCID:
VC0005140
InChI:
InChI=1S/C22H30FNO14/c1-9(25)24-16-18(17(35-12(4)28)15(34-11(3)27)8-33-10(2)26)38-22(21(31)32-7,37-14(6)30)20(23)19(16)36-13(5)29/h15-20H,8H2,1-7H3,(H,24,25)/t15-,16?,17-,18?,19?,20?,22?/m1/s1
SMILES:
CC(=O)NC1C(C(C(OC1C(C(COC(=O)C)OC(=O)C)OC(=O)C)(C(=O)OC)OC(=O)C)F)OC(=O)C
Molecular Formula:
C22H30FNO14
Molecular Weight:
551.473
P-3FAX-Neu5Ac
CAS No.: 117405-58-0
Inhibitors
VCID: VC0005140
Molecular Formula: C22H30FNO14
Molecular Weight: 551.473
| CAS No. | 117405-58-0 |
|---|---|
| Product Name | P-3FAX-Neu5Ac |
| Molecular Formula | C22H30FNO14 |
| Molecular Weight | 551.473 |
| IUPAC Name | methyl 5-acetamido-2,4-diacetyloxy-3-fluoro-6-[(1S,2R)-1,2,3-triacetyloxypropyl]oxane-2-carboxylate |
| Standard InChI | InChI=1S/C22H30FNO14/c1-9(25)24-16-18(17(35-12(4)28)15(34-11(3)27)8-33-10(2)26)38-22(21(31)32-7,37-14(6)30)20(23)19(16)36-13(5)29/h15-20H,8H2,1-7H3,(H,24,25)/t15-,16?,17-,18?,19?,20?,22?/m1/s1 |
| Standard InChIKey | COXHVKPJIOSDPS-RTEYEINBSA-N |
| SMILES | CC(=O)NC1C(C(C(OC1C(C(COC(=O)C)OC(=O)C)OC(=O)C)(C(=O)OC)OC(=O)C)F)OC(=O)C |
| Description | Cell-permeable sialic acid analog. Deacetylation occurs intracellularly giving rise to a sialyltransferase inhibitor. Abolishes expression of SLex expression on HL-60 cells and reduces E-selectin and P-selectin binding. Prevents metastasis formation in a mouse lung metastasis model. |
| Synonyms | 5-(acetylamino)-3,5-dideoxy-3-fluoro-D-erythro-α-L-manno-2-nonulopyranosonic acid methyl ester 2,4,7,8,9-pentaacetate |
| PubChem Compound | 72698605 |
| Last Modified | Nov 11 2021 |
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